Sulphur Yellow 9
Overview
Description
Sulphur Yellow 9, also known as sulphur yellow G or sulphurized yellow G, is a sulphur dye commonly used in the textile industry. It appears as a straw yellow powder and is known for its bright and vibrant yellow color. This compound is primarily used for dyeing cotton, hemp, viscose, and vinylon fibers .
Preparation Methods
Sulphur Yellow 9 is synthesized through a series of chemical reactions involving sulphur and various organic compounds. The preparation typically involves the use of sodium sulphide as a reducing agent. The dye is dissolved in a higher concentration of sodium sulphide solution, and after dyeing, it is treated with sodium dichromate or copper sulphate acid solution to improve sun and wash fastness .
Chemical Reactions Analysis
Sulphur Yellow 9 undergoes several types of chemical reactions, including:
Reduction: Sodium sulphide is used as a reducing agent during the dyeing process.
Substitution: The dye can react with various reagents to form different products, depending on the conditions used.
Scientific Research Applications
Sulphur Yellow 9 has a wide range of applications in scientific research, including:
Textile Industry: It is primarily used for dyeing cotton, hemp, viscose, and vinylon fibers.
Biological Studies: The compound’s bright yellow color makes it useful in various biological staining techniques.
Industrial Applications: It is used in the production of colored plastics, rubber, and coatings.
Mechanism of Action
The mechanism of action of Sulphur Yellow 9 involves its interaction with the fibers it dyes. The dye molecules penetrate the fiber structure and form strong bonds with the fiber molecules, resulting in a stable and long-lasting color. The treatment with sodium dichromate or copper sulphate acid solution helps to fix the dye and improve its fastness properties .
Comparison with Similar Compounds
Sulphur Yellow 9 is unique among sulphur dyes due to its bright and vibrant yellow color and its excellent fastness properties. Similar compounds include:
Sulphur Blue CV: Used for dyeing cotton and other fibers, known for its blue color.
Sulphurized Bright Green: Another sulphur dye used for dyeing textiles, known for its bright green color.
Sulphur Yellow 9 stands out due to its specific shade of yellow and its ability to produce a stable and long-lasting color on various fibers.
Properties
CAS No. |
1326-40-5 |
|---|---|
Molecular Formula |
Co2O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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